3-[Benzyl(methyl)sulfamoyl]-4-methoxybenzoic acid

• IUPAC Name: 3-[benzyl(methyl)sulfamoyl]-4-methoxybenzoic acid
• InChI: InChI=1S/C16H17NO5S/c1-17(11-12-6-4-3-5-7-12)23(20,21)15-10-13(16(18)19)8-9-14(15)22-2/h3-10H,11H2,1-2H3,(H,18,19)
• InChI Key: XXWAFHJMVVRVLT-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)O)OC
• Molecular Formula: C16H17NO5S
• Molecular Weight: 335.4 g/mol
• CAS No.: 748776-34-3

Description

“3-[Benzyl(methyl)sulfamoyl]-4-methoxybenzoic acid” is a sulfonamide-containing compound. It has a molecular weight of 335.38. The compound is typically stored at room temperature and appears as a powder.

Molecular Structure Analysis

The IUPAC name for this compound is "3- { [benzyl (methyl)amino]sulfonyl}-4-methoxybenzoic acid". The InChI code is "1S/C16H17NO5S/c1-17 (11-12-6-4-3-5-7-12)23 (20,21)15-10-13 (16 (18)19)8-9-14 (15)22-2/h3-10H,11H2,1-2H3, (H,18,19)".

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 335.38. Unfortunately, other specific physical and chemical properties like melting point, boiling point, or solubility are not provided in the available resources.

Scientific Research Applications

Enzymatic Interactions

A study investigated the interactions of substrates with a 4-methoxybenzoate O-demethylating enzyme system from Pseudomonas putida, highlighting the enzyme's specificity for para-substituted benzoic acid derivatives, which might relate to the structural properties and reactivity of compounds like 3-[Benzyl(methyl)sulfamoyl]-4-methoxybenzoic acid (Bernhardt, Erdin, Staudinger, & Ullrich, 1973).

Photodynamic Therapy Applications

Research on new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups, which include 3-methoxybenzoic acid derivatives, shows significant potential for photodynamic therapy applications in cancer treatment due to high singlet oxygen quantum yields, emphasizing the role of such derivatives in medical research (Pişkin, Canpolat, & Öztürk, 2020).

Photochemical Studies

The photochemical behavior of sulfamethoxazole, which shares a structural similarity with this compound, has been extensively studied, providing insights into the photostability and photodegradation pathways of such compounds, relevant for understanding their behavior under light exposure (Zhou & Moore, 1994).

Environmental Impact and Removal Techniques

A study focused on the fabrication of tertiary amine-functionalized adsorption resins for the efficient removal of benzophenone-4 (a compound structurally related to this compound) from water, illustrating the environmental applications and the importance of developing methods to mitigate the impact of such compounds in aquatic systems (Zhou et al., 2018).

Safety and Hazards

The compound has been associated with several hazard statements including H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.